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Compound of Interest

Compound Name: 7-O-methylepimedonin G

Cat. No.: B12390357 Get Quote

In-Depth Technical Guide: 7-O-
methylepimedonin G
For Researchers, Scientists, and Drug Development Professionals

Abstract
7-O-methylepimedonin G is a naturally occurring prenylated 2-phenoxychromone isolated

from the aerial parts of Epimedium brevicornum. This technical guide provides a

comprehensive overview of its physical and chemical properties, including detailed

spectroscopic data for its structural elucidation. Furthermore, this document outlines the

experimental protocols for its isolation and characterization, providing a foundational resource

for researchers in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties
7-O-methylepimedonin G is a structurally complex flavonoid derivative. Its core structure is a

chromone ring system substituted with a phenoxy group and a prenyl moiety, with a methoxy

group at the 7-position.
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Property Value Source

Molecular Formula C₂₆H₂₈O₇ [1]

Molecular Weight 452.5 g/mol [1]

Appearance White amorphous powder [1]

Optical Rotation [α]²⁵D -15.7 (c 0.5, MeOH) [1]

CAS Number 2220243-40-1

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year

Spectroscopic Data
The structural confirmation of 7-O-methylepimedonin G is based on extensive spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution Mass

Spectrometry (HRMS).

NMR Spectroscopy
The ¹H and ¹³C NMR spectra were recorded in CD₃OD. The chemical shifts (δ) are reported in

parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29338226/
https://pubmed.ncbi.nlm.nih.gov/29338226/
https://pubmed.ncbi.nlm.nih.gov/29338226/
https://pubmed.ncbi.nlm.nih.gov/29338226/
https://www.benchchem.com/product/b12390357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position ¹³C NMR (δ, ppm) ¹H NMR (δ, ppm, J in Hz)

2 164.5 -

3 108.9 6.20 (s)

4 177.1 -

5 162.8 -

6 98.9 6.35 (d, J = 2.2)

7 166.4 -

8 93.7 6.71 (d, J = 2.2)

9 158.4 -

10 107.2 -

1' 158.1 -

2' 116.5 7.08 (d, J = 8.8)

3' 129.8 6.88 (d, J = 8.8)

4' 122.9 -

5' 129.8 6.88 (d, J = 8.8)

6' 116.5 7.08 (d, J = 8.8)

1'' 22.8 3.30 (d, J = 7.2)

2'' 123.4 5.22 (t, J = 7.2)

3'' 132.1 -

4'' 17.9 1.78 (s)

5'' 25.9 1.67 (s)

7-OCH₃ 56.1 3.89 (s)

High-Resolution Mass Spectrometry (HRMS)
Method: Electrospray Ionization (ESI)
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[M + H]⁺: Calculated for C₂₆H₂₉O₇⁺: 453.1908; Found: 453.1911[1]

Experimental Protocols
Isolation and Purification of 7-O-methylepimedonin G
The following is a generalized workflow for the isolation of 7-O-methylepimedonin G from

Epimedium brevicornum.
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Figure 1: Isolation workflow for 7-O-methylepimedonin G.
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Structural Elucidation
The structure of 7-O-methylepimedonin G was determined using a combination of

spectroscopic techniques.

Isolated Compound

HRMS Analysis

NMR Spectroscopy

Structure of 7-O-methylepimedonin G

Molecular Formula ¹H & ¹³C NMR 2D NMR (COSY, HSQC, HMBC)

Functional Groups & Proton/Carbon Skeleton Connectivity & Spatial Relationships

Click to download full resolution via product page

Figure 2: Spectroscopic workflow for structure elucidation.

Biological Activity
Currently, there is limited published data specifically detailing the biological activities of 7-O-
methylepimedonin G. However, many prenylated flavonoids isolated from Epimedium species

have demonstrated a range of pharmacological effects, including cytotoxic, anti-inflammatory,

and neuroprotective activities. A related compound, epimedonin L, isolated in the same study,

exhibited cytotoxic activity against four human cancer cell lines (HL-60, A-549, MCF-7, and

SW-480) with IC₅₀ values of <10 μM[1]. Further research is warranted to investigate the

potential biological activities of 7-O-methylepimedonin G.
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Conclusion
7-O-methylepimedonin G is a well-characterized prenylated 2-phenoxychromone from

Epimedium brevicornum. This guide provides essential physicochemical and spectroscopic

data, along with standardized experimental workflows, to support further research and

development. The information presented herein serves as a valuable resource for scientists

engaged in the fields of natural product chemistry, medicinal chemistry, and pharmacology.

Future studies are encouraged to explore the pharmacological potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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